Cas no 72790-09-1 (2-Pyrimidinecarboxylicacid, 5-butyl-)

2-Pyrimidinecarboxylicacid, 5-butyl- structure
72790-09-1 structure
Product Name:2-Pyrimidinecarboxylicacid, 5-butyl-
CAS No:72790-09-1
MF:C9H12N2O2
MW:180.203782081604
CID:550545
PubChem ID:14056312
Update Time:2025-04-19

2-Pyrimidinecarboxylicacid, 5-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarboxylicacid, 5-butyl-
    • 5-Butylpyrimidine-2-carboxylicacid
    • 2-Pyrimidinecarboxylic acid, 5-butyl- (9CI)
    • DTXSID20555148
    • FT-0764132
    • SCHEMBL9233439
    • 72790-09-1
    • 5-Butylpyrimidine-2-carboxylic acid
    • Inchi: 1S/C9H12N2O2/c1-2-3-4-7-5-10-8(9(12)13)11-6-7/h5-6H,2-4H2,1H3,(H,12,13)
    • InChI Key: CIAGNHFWEATGBA-UHFFFAOYSA-N
    • SMILES: OC(C1=NC=C(C=N1)CCCC)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • PSA: 63.08
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